BE“GHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and density of tert-butyl
methyl malonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl methyl propanedioate

Cat. No.: B15439663

An In-depth Technical Guide to Tert-Butyl Methyl
Malonate

This technical guide provides a comprehensive overview of the physicochemical properties and
synthetic methodologies related to tert-butyl methyl malonate, a key intermediate in various
organic syntheses. The information is tailored for researchers, scientists, and professionals in
the field of drug development and chemical research.

Physicochemical Properties

The fundamental physical and chemical characteristics of tert-butyl methyl malonate are
summarized below. These properties are crucial for its handling, application in synthetic
protocols, and for the development of analytical methods.
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Property Value Source(s)
Molecular Formula CsH1404 [1112][3]
Molecular Weight 174.19 g/mol [11[2][3]
Density 1.03 g/mL at 25 °C [4115][6]
Appearance Colorless liquid [41[6]
Boiling Point 80 °C at 11 mmHg [6]
Refractive Index n20/D 1.415 [6]

Flash Point 79 °C (closed cup)

Soluble in anhydrous alcohol
Solubility and organic solvents like [4]

ethers.

Experimental Protocols

Detailed methodologies for the synthesis and characterization of tert-butyl methyl malonate are
outlined in this section.

Synthesis of Tert-Butyl Methyl Malonate

A common laboratory-scale synthesis involves the esterification of mono-tert-butyl malonate
with methanol, catalyzed by a hafnium(1V) chloride tetrahydrofuran complex.[6]

Materials:

Mono-tert-butyl malonate

Methanol (MeOH)

Hafnium(I1V) chloride tetrahydrofuran complex (1:2)

Dichloromethane (CHzCl2)

Saturated saline solution

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.scbt.com/p/tert-butyl-methyl-malonate-42726-73-8
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-methyl-malonate
https://georganics.sk/chemical/tert-butyl-methyl-malonate/
https://www.scbt.com/p/tert-butyl-methyl-malonate-42726-73-8
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-methyl-malonate
https://georganics.sk/chemical/tert-butyl-methyl-malonate/
https://www.chembk.com/en/chem/tert-butyl%20methyl%20malonate
http://www.chemcd.com/product/VCCD00028483.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7772557.htm
https://www.chembk.com/en/chem/tert-butyl%20methyl%20malonate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7772557.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7772557.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7772557.htm
https://www.chembk.com/en/chem/tert-butyl%20methyl%20malonate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7772557.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15439663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography

n-hexane

Ethyl acetate
Procedure:

e To a 200 mL round-bottom flask equipped with a magnetic stirrer, add mono-tert-butyl
malonate (3.0 g, 18.7 mmol) and methanol (70 mL).

« To this solution, add hafnium(lV) chloride tetrahydrofuran complex (1:2) (88 mg, 0.19 mmol).
 Stir the reaction mixture at room temperature for 48 hours.

» Upon completion of the reaction, add saturated saline solution to the mixture.

o Extract the product with dichloromethane (3 x 70 mL).

o Combine the organic layers and dry over anhydrous magnesium sulfate.

o Concentrate the solution under reduced pressure.

» Purify the crude product by silica gel column chromatography using an eluent of n-
hexane/ethyl acetate (50:50) to yield tert-butyl methyl malonate as a colorless oily liquid.[6]

Characterization: The final product can be characterized by:
« 1H NMR (400 MHz, CDCls): 8 3.74 (s, 3H), 3.30 (s, 2H), 1.47 (s, 9H).[6]
e 13C NMR (100 MHz, CDCIs): 6 167.5, 165.8, 82.1, 52.3, 42.7, 27.9.[6]

o High-Resolution Mass Spectrometry (HR-FAB MS): m/z calculated for CsHi504 [M+H]*
175.0883, found 175.0875.[6]

Determination of Density
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The density of liquid tert-butyl methyl malonate can be determined using a pycnometer.

Materials:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

Analytical balance

Temperature-controlled water bath

Tert-butyl methyl malonate sample

Distilled water

Procedure:

Clean and dry the pycnometer thoroughly and weigh it accurately (ma1).

« Fill the pycnometer with distilled water and place it in a water bath set to a specific
temperature (e.g., 25 °C) until the water level in the capillary remains constant.

o Carefully wipe the outside of the pycnometer dry and weigh it (mz2).
o Empty and dry the pycnometer completely.

« Fill the pycnometer with the tert-butyl methyl malonate sample and repeat step 2 at the same
temperature.

» Wipe the outside of the pycnometer dry and weigh it (ms).

o The density of the sample (p_sample) is calculated using the formula: p_sample = ((ms - m1)
/ (mz2 - m1)) * p_water where p_water is the known density of water at the experimental
temperature.

Visualizations

The following diagrams illustrate key processes related to tert-butyl methyl malonate.
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Caption: Synthesis workflow for tert-butyl methyl malonate.
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Caption: Experimental workflow for density determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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